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Compound of Interest

Compound Name: 4-Methylanisole-d7

Cat. No.: B1460599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purity analysis, and

isotopic enrichment determination of 4-Methylanisole-d7. This deuterated analog of 4-

methylanisole is a valuable internal standard for mass spectrometry-based quantitative analysis

in various stages of drug development and metabolism studies.

Synthesis of 4-Methylanisole-d7
The most common and efficient method for the synthesis of 4-Methylanisole-d7 is through the

methylation of deuterated p-cresol (p-cresol-d7). This reaction, a Williamson ether synthesis,

involves the deprotonation of the phenolic hydroxyl group of p-cresol-d7 to form a phenoxide,

which then acts as a nucleophile to attack a methylating agent.

A plausible synthetic pathway involves the use of a deuterated precursor, p-cresol-d7, which is

commercially available. The methylation is typically achieved using a methylating agent such

as methyl iodide or dimethyl sulfate in the presence of a base like potassium carbonate.

Reaction:

p-Cresol-d7 + CH₃I (or (CH₃)₂SO₄) + K₂CO₃ → 4-Methylanisole-d7 + KI (or K(CH₃)SO₄) +

KHCO₃

The logical workflow for the synthesis is depicted below:
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p-Cresol-d7

Potassium p-cresol-d7 phenoxide

Williamson Ether Synthesis

Base (e.g., K₂CO₃) in Solvent (e.g., Acetone)

Methylating Agent (e.g., CH₃I)

Aqueous Workup & Extraction Purification (e.g., Distillation) 4-Methylanisole-d7

Sample Preparation (Dilution in a suitable solvent, e.g., Dichloromethane) Injection into GC Separation on GC Column Detection by Mass Spectrometer Data Analysis (Peak Integration and Purity Calculation) Purity Report

Sample Preparation (Dissolution in a suitable NMR solvent, e.g., CDCl₃) ¹H and/or ²H NMR Spectra Acquisition Data Processing (Phasing, Baseline Correction) Signal Integration Isotopic Enrichment Calculation Enrichment Report
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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